- Radical halogenation of isoxazoles, Zhurnal Obshchei Khimii, 1962, 32, 325-6
Cas no 97925-43-4 (4-bromo-1,2-oxazole)
4-bromo-1,2-oxazole structure
Product Name:4-bromo-1,2-oxazole
CAS No:97925-43-4
MF:C3H2BrNO
MW:147.958079814911
MDL:MFCD02179569
CID:803063
PubChem ID:3862248
Update Time:2024-10-25
4-bromo-1,2-oxazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromoisoxazole
- 4-BORMOISOXAZOLE
- 4-bromo-1,2-oxazole
- 4-Bromoisoxazole (ACI)
- 4-Bromo-isoxazole
-
- MDL： MFCD02179569
- Inchi： 1S/C3H2BrNO/c4-3-1-5-6-2-3/h1-2H
- InChI Key： IRDVIGFQMLUJAM-UHFFFAOYSA-N
- SMILES： BrC1=CON=C1
Computed Properties
- Exact Mass: 146.93200
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 50.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.1
Experimental Properties
- Melting Point: 38-43 °C
- Boiling Point: 182.7°C at 760 mmHg
- Flash Point: Fahrenheit: 140 ° f
Celsius: 60 ° c - PSA: 26.03000
- LogP: 1.43710
4-bromo-1,2-oxazole Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-bromo-1,2-oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B1449-1g |
4-bromo-1,2-oxazole |
97925-43-4 | 98% | 1g |
221CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JE495-5g |
4-bromo-1,2-oxazole |
97925-43-4 | 97% | 5g |
1150CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JE495-1g |
4-bromo-1,2-oxazole |
97925-43-4 | 97% | 1g |
211.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JE495-250mg |
4-bromo-1,2-oxazole |
97925-43-4 | 97% | 250mg |
137CNY | 2021-05-08 | |
| Fluorochem | 047537-1g |
4-Bromoisoxazole |
97925-43-4 | 95% | 1g |
￡17.00 | 2022-03-01 | |
| Fluorochem | 047537-5g |
4-Bromoisoxazole |
97925-43-4 | 95% | 5g |
￡68.00 | 2022-03-01 | |
| Fluorochem | 047537-25g |
4-Bromoisoxazole |
97925-43-4 | 95% | 25g |
￡276.00 | 2022-03-01 | |
| Fluorochem | 047537-100g |
4-Bromoisoxazole |
97925-43-4 | 95% | 100g |
￡847.00 | 2022-03-01 | |
| Ambeed | A201570-250mg |
4-Bromoisoxazole |
97925-43-4 | 97% | 250mg |
$11.0 | 2025-04-14 | |
| Ambeed | A201570-1g |
4-Bromoisoxazole |
97925-43-4 | 97% | 1g |
$20.0 | 2025-04-14 |
4-bromo-1,2-oxazole Production Method
Production Method 1
Reaction Conditions
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Iron , Bromine
Reference
- Isoxazole series. VIII. Electrophilic substitution in isoxazole, Zhurnal Obshchei Khimii, 1959, 29, 535-9
Production Method 3
Reaction Conditions
Reference
- Product class 9: isoxazoles, Science of Synthesis, 2002, 11, 229-288
4-bromo-1,2-oxazole Raw materials
4-bromo-1,2-oxazole Preparation Products
4-bromo-1,2-oxazole Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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